Cas no 2172134-59-5 (4-{1-(bromomethyl)-2-methylcyclopropylmethyl}-1-chloro-2-methylbenzene)

• Product Name: 4-{1-(bromomethyl)-2-methylcyclopropylmethyl}-1-chloro-2-methylbenzene
• CAS No: 2172134-59-5
• MF: C₁₃H₁₆BrCl
• MW: 287.623142242432
• CID: 5925966
• PubChem ID: 165506882
• Update Time: 2025-05-21

4-{1-(bromomethyl)-2-methylcyclopropylmethyl}-1-chloro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-{1-(bromomethyl)-2-methylcyclopropylmethyl}-1-chloro-2-methylbenzene
• EN300-1283011
• 4-{[1-(bromomethyl)-2-methylcyclopropyl]methyl}-1-chloro-2-methylbenzene
• 2172134-59-5

• Inchi： 1S/C13H16BrCl/c1-9-5-11(3-4-12(9)15)7-13(8-14)6-10(13)2/h3-5,10H,6-8H2,1-2H3
• InChI Key： PTCLGNLXZLBTRB-UHFFFAOYSA-N
• SMILES： BrCC1(CC2C=CC(=C(C)C=2)Cl)CC1C

Computed Properties

• Exact Mass: 286.01239g/mol
• Monoisotopic Mass: 286.01239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Additional information on 4-{1-(bromomethyl)-2-methylcyclopropylmethyl}-1-chloro-2-methylbenzene

Chemical Profile of 4-{1-(bromomethyl)-2-methylcyclopropylmethyl}-1-chloro-2-methylbenzene (CAS No. 2172134-59-5)

4-{1-(bromomethyl)-2-methylcyclopropylmethyl}-1-chloro-2-methylbenzene (CAS No. 2172134-59-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential applications. This compound belongs to the class of substituted benzenes, characterized by its chloro and bromomethyl substituents, which make it a versatile intermediate in synthetic chemistry. The presence of a cyclopropylmethyl group further enhances its structural complexity, offering opportunities for diverse chemical modifications and biological evaluations.

The molecular structure of 4-{1-(bromomethyl)-2-methylcyclopropylmethyl}-1-chloro-2-methylbenzene consists of a benzene ring substituted at the 1-position with a chlorine atom, at the 2-position with a methyl group, and at the 4-position with a side chain containing a bromomethyl group and a methyl-substituted cyclopropylmethyl moiety. This arrangement imparts distinct electronic and steric properties to the molecule, making it an intriguing candidate for further exploration in drug discovery and material science.

In recent years, there has been growing interest in developing novel compounds with tailored biological activities for therapeutic applications. The bromomethyl and chloro functional groups in this compound are particularly valuable for medicinal chemists, as they provide handles for further derivatization through nucleophilic substitution reactions. These reactions can be used to introduce a wide range of bioactive moieties, including heterocyclic rings, alcohols, amines, and other pharmacophores that are known to modulate biological pathways.

One of the most promising areas of research involving 4-{1-(bromomethyl)-2-methylcyclopropylmethyl}-1-chloro-2-methylbenzene is its potential as a precursor in the synthesis of small-molecule inhibitors targeting various disease-related proteins. For instance, the cyclopropyl moiety has been shown to enhance binding affinity in certain protein-ligand interactions due to its rigid three-membered ring structure. This feature could be exploited to design compounds that interact more effectively with specific enzymatic or receptor targets.

Recent studies have also highlighted the utility of this compound in the development of antimicrobial agents. The combination of chloro and bromomethyl substituents on the benzene ring allows for facile introduction of additional functional groups that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary experiments have demonstrated promising results in vitro, where derivatives of this compound exhibit inhibitory activity against several resistant bacterial strains.

The synthetic accessibility of 4-{1-(bromomethyl)-2-methylcyclopropylmethyl}-1-chloro-2-methylbenzene is another critical factor contributing to its appeal in research settings. The compound can be synthesized through well-established organic transformations, such as Friedel-Crafts alkylation followed by halogenation and cyclopropanation steps. These methods are scalable and compatible with industrial production processes, making it feasible to produce larger quantities for both research and commercial purposes.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. The unique structural motifs present in its molecule make it suitable for designing novel polymers or liquid crystals with enhanced mechanical properties or optical characteristics. Researchers are exploring ways to incorporate this scaffold into advanced materials that could find applications in electronics, coatings, or specialty plastics.

The biological evaluation of 4-{1-(bromomethyl)-2-methylcyclopropylmethyl}-1-chloro-2-methylbenzene is ongoing, with several research groups investigating its effects on cellular pathways relevant to cancer, inflammation, and neurodegenerative diseases. The presence of multiple reactive sites on its structure allows for the creation of libraries of derivatives that can be screened for activity using high-throughput techniques. Early findings suggest that certain analogs may modulate signaling cascades involved in disease progression.

As our understanding of molecular interactions continues to evolve, compounds like 4-{1-(bromomethyl)-2-methylcyclopropylmethyl}-1-chloro-2-methylbenzene will play an increasingly important role in drug discovery pipelines. Their structural complexity combined with synthetic versatility provides chemists with a rich palette for designing molecules with tailored properties. Future research will likely focus on optimizing synthetic routes to improve yield and purity while exploring new ways to leverage their biological potential.

In conclusion, 4-{1-(bromomethyl)-2-methylcyclopropylmethyl}-1-chloro-2-methylbenzene (CAS No. 2172134-59-5) represents a promising chemical entity with diverse applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation in drug design and material development, making it a subject of considerable interest among researchers worldwide.